Cas no 118616-82-3 (Benzenesulfonamide,N-cyclopentylidene-4-methyl-)

• Product Name: Benzenesulfonamide,N-cyclopentylidene-4-methyl-
• CAS No: 118616-82-3
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 131910
• PubChem ID: 14115594
• Update Time: 2025-04-19

Benzenesulfonamide,N-cyclopentylidene-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-cyclopentylidene-4-methyl-
• Benzenesulfonamide, N-cyclopentylidene-4-methyl- (9CI)
• N-cyclopentylidene-4-methylbenzenesulfonamide
• Benzenesulfonamide,N-cyclopentylidene-4-methyl
• 118616-82-3
• N-Cyclopentylidene-4-methylbenzene-1-sulfonamide
• DTXSID30556106
• Benzenesulfonamide,N-cyclopentylidene-4-methyl-(9ci)

• Inchi： 1S/C12H15NO2S/c1-10-6-8-12(9-7-10)16(14,15)13-11-4-2-3-5-11/h6-9H,2-5H2,1H3
• InChI Key： HUGZBNANLQKIKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C1/CCCC/1)(=O)=O

Computed Properties

• Exact Mass: 237.08200
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88000
• LogP: 3.77950